CAY10677
CAY10677
Post-translational protein prenylation is a 3-step process that occurs at the C-terminus of a number of proteins involved in cell growth control and oncogenesis. Isoprenylcysteine carboxyl methyltransferase (Icmt) catalyzes the methylation of C-terminal prenylcysteine residues, the last step in this process. CAY10677 is an analog of the Icmt inhibitor cysmethynil (Item No. 14745) that was developed for improved solubility and cell permeability. CAY10677 inhibits Icmt with an IC50 value of 0.86 μM and demonstrates nearly 10-fold more potent antiproliferative activity than cysmethynil on human breast cancer MDA-MB-231 cells (IC50s = 2.63 versus 27.4 μM, respectively) and human prostate cancer PC3 cells (IC50s = 2.55 versus 25.2 μM, respectively).
Brand Name:
Vulcanchem
CAS No.:
1443253-20-0
VCID:
VC0158841
InChI:
InChI=1S/C25H37N5/c1-4-7-8-9-10-11-14-30-19-22(18-29(5-2)6-3)23-15-20(12-13-24(23)30)21-16-27-25(26)28-17-21/h12-13,15-17,19H,4-11,14,18H2,1-3H3,(H2,26,27,28)
SMILES:
CCCCCCCCN1C=C(C2=C1C=CC(=C2)C3=CN=C(N=C3)N)CN(CC)CC
Molecular Formula:
C25H37N5
Molecular Weight:
407.6
CAY10677
CAS No.: 1443253-20-0
Reference Standards
VCID: VC0158841
Molecular Formula: C25H37N5
Molecular Weight: 407.6
| CAS No. | 1443253-20-0 |
|---|---|
| Product Name | CAY10677 |
| Molecular Formula | C25H37N5 |
| Molecular Weight | 407.6 |
| IUPAC Name | 5-[3-(diethylaminomethyl)-1-octylindol-5-yl]pyrimidin-2-amine |
| Standard InChI | InChI=1S/C25H37N5/c1-4-7-8-9-10-11-14-30-19-22(18-29(5-2)6-3)23-15-20(12-13-24(23)30)21-16-27-25(26)28-17-21/h12-13,15-17,19H,4-11,14,18H2,1-3H3,(H2,26,27,28) |
| Standard InChIKey | HKAUEDVXIIXVGY-UHFFFAOYSA-N |
| SMILES | CCCCCCCCN1C=C(C2=C1C=CC(=C2)C3=CN=C(N=C3)N)CN(CC)CC |
| Description | Post-translational protein prenylation is a 3-step process that occurs at the C-terminus of a number of proteins involved in cell growth control and oncogenesis. Isoprenylcysteine carboxyl methyltransferase (Icmt) catalyzes the methylation of C-terminal prenylcysteine residues, the last step in this process. CAY10677 is an analog of the Icmt inhibitor cysmethynil (Item No. 14745) that was developed for improved solubility and cell permeability. CAY10677 inhibits Icmt with an IC50 value of 0.86 μM and demonstrates nearly 10-fold more potent antiproliferative activity than cysmethynil on human breast cancer MDA-MB-231 cells (IC50s = 2.63 versus 27.4 μM, respectively) and human prostate cancer PC3 cells (IC50s = 2.55 versus 25.2 μM, respectively). |
| Synonyms | Icmt Inhibitor 15 |
| Reference | 1.Ramanujulu, P.M.,Yang, T.,Yap, S.Q., et al. Functionalized indoleamines as potent, drug-like inhibitors of isoprenylcysteine carboxyl methyltransferase (Icmt). European Journal of Medicinal Chemistry 63, 378-386 (2013). |
| PubChem Compound | 71660501 |
| Last Modified | Nov 11 2021 |
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